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Compound of Interest

Compound Name: 2-tert-Butoxyethanol

Cat. No.: B042023 Get Quote

Synthesis Route 1: Ethoxylation of tert-Butanol
This route involves the direct reaction of tert-butanol with ethylene oxide. The process is

typically base-catalyzed, where the catalyst activates the alcohol to facilitate a nucleophilic

attack on the ethylene oxide ring. A notable advantage of this method is the potential for high

yield and purity.[3]

Reaction Mechanism: Base-Catalyzed Ethoxylation
The reaction proceeds via the deprotonation of tert-butanol by a base catalyst, forming a tert-

butoxide anion. This potent nucleophile then attacks one of the electrophilic carbons of the

ethylene oxide ring, causing the ring to open and form a 2-tert-butoxyethoxide intermediate.

Subsequent protonation, typically from another alcohol molecule or during workup, yields the

final 2-tert-butoxyethanol product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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